Cas no 1447963-47-4 (3-hydroxy-6,7-dimethoxy-1-methylisoquinoline-4-carbaldehyde)

• Product Name: 3-hydroxy-6,7-dimethoxy-1-methylisoquinoline-4-carbaldehyde
• CAS No: 1447963-47-4
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• CID: 5170473
• Update Time: 2026-03-04

3-hydroxy-6,7-dimethoxy-1-methylisoquinoline-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-6,7-dimethoxy-1-methylisoquinoline-4-carbaldehyde
• 4-Isoquinolinecarboxaldehyde, 2,3-dihydro-6,7-dimethoxy-1-methyl-3-oxo-

• Inchi： 1S/C13H13NO4/c1-7-8-4-11(17-2)12(18-3)5-9(8)10(6-15)13(16)14-7/h4-6H,1-3H3,(H,14,16)
• InChI Key： NMXWXXLDBNLKEL-UHFFFAOYSA-N
• SMILES： C1(C)=C2C(C=C(OC)C(OC)=C2)=C(C=O)C(=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 3-hydroxy-6,7-dimethoxy-1-methylisoquinoline-4-carbaldehyde

3-Hydroxy-6,7-Dimethoxy-1-Methylisoquinoline-4-Carbaldehyde: A Comprehensive Overview

3-Hydroxy-6,7-dimethoxy-1-methylisoquinoline-4-carbaldehyde, also known by its CAS number 1447963-47-4, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of isoquinolines, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and materials science. The structure of this compound is characterized by a hydroxyl group at position 3, methoxy groups at positions 6 and 7, a methyl group at position 1, and a carbaldehyde group at position 4. These functional groups contribute to its unique chemical properties and reactivity.

The synthesis of 3-hydroxy-6,7-dimethoxy-1-methylisoquinoline-4-carbaldehyde involves a series of intricate organic reactions, including alkylation, oxidation, and cyclization steps. Researchers have employed various strategies to optimize the synthesis process, ensuring high yields and purity. Recent advancements in catalytic methods and green chemistry have further enhanced the efficiency of these reactions, making the compound more accessible for large-scale production.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. Isoquinolines are known for their ability to interact with various biological targets, such as enzymes and receptors, making them valuable candidates for therapeutic agents. Studies have shown that 3-hydroxy-6,7-dimethoxy-1-methylisoquinoline-4-carbaldehyde exhibits potent anti-inflammatory and antioxidant activities, which could be harnessed for the development of novel drugs targeting chronic diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The aromaticity and conjugated system of isoquinolines make them suitable for use in organic electronics and optoelectronic devices. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity and mechanical properties. Such applications highlight the versatility of 3-hydroxy-6,7-dimethoxy-1-methylisoquinoline-4-carbaldehyde beyond traditional pharmaceutical uses.

The structural complexity of this compound presents both challenges and opportunities for further research. Understanding the stereochemistry and conformational dynamics of 3-hydroxy-6,7-dimethoxy-1-methylisoquinoline-4-carbaldehyde is crucial for optimizing its biological activity and stability. Advanced computational techniques, such as molecular docking and quantum mechanics simulations, have been employed to gain insights into its molecular interactions with biological systems.

In conclusion, 3-hydroxy-6,7-dimethoxy-1-methylisoquinoline-4-carbaldehyde, with its unique chemical structure and diverse functional groups, holds immense potential across multiple disciplines. From drug discovery to materials science, this compound continues to be a focal point for researchers seeking innovative solutions to complex scientific challenges.